1-methyl-6-(2-(piperidin-1-yl)ethyl)-4-(thiophen-2-yl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione

• IUPAC Name: 1-methyl-6-(2-piperidin-1-ylethyl)-4-thiophen-2-yl-4,7-dihydro-3H-pyrrolo[3,4-d]pyrimidine-2,5-dione
• InChI: InChI=1S/C18H24N4O2S/c1-20-13-12-22(10-9-21-7-3-2-4-8-21)17(23)15(13)16(19-18(20)24)14-6-5-11-25-14/h5-6,11,16H,2-4,7-10,12H2,1H3,(H,19,24)
• InChI Key: GMDQSFDBQYORKK-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(NC1=O)C3=CC=CS3)C(=O)N(C2)CCN4CCCCC4
• Molecular Formula: C18H24N4O2S
• Molecular Weight: 360.5 g/mol

Description

1-methyl-6-(2-(piperidin-1-yl)ethyl)-4-(thiophen-2-yl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione is a useful research compound. Its molecular formula is C18H24N4O2S and its molecular weight is 360.48. The purity is usually 95%.
BenchChem offers high-quality 1-methyl-6-(2-(piperidin-1-yl)ethyl)-4-(thiophen-2-yl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-methyl-6-(2-(piperidin-1-yl)ethyl)-4-(thiophen-2-yl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

Research into related pyrimidine derivatives has shown a wide range of biological activities, which suggests that the compound could also be of interest in similar contexts. For example, the synthesis and evaluation of dihydropyrimidines have demonstrated anti-ulcer and antihypertensive activities, indicating the potential utility of pyrimidine derivatives in therapeutic development (Rana et al., 2011); (Rana, Kaur, & Kumar, 2004).

Chemical Synthesis and Modification

The chemical synthesis and modification of pyrimidine derivatives have been extensively studied, which includes methodologies that could be applicable to the synthesis or modification of the specified compound. For instance, the Mannich reaction has been used to create aminomethyl-substituted pyrimidine derivatives, suggesting versatile chemical reactivity that could be explored for the compound (Meshcheryakova, Kataev, & Munasipova, 2014).

Photophysical Properties

Research into pyrimidine derivatives conjugated with fluorescent scaffolds, such as coumarin, has been reported to exhibit fluorescent activity. This indicates potential applications in the development of fluorescent probes or materials science (Al-Masoudi et al., 2015).

Electronic and Optical Properties

Studies have also explored the electronic and optical properties of pyrimidine derivatives, indicating potential applications in electronics and optoelectronics. The investigation of thiopyrimidine derivatives for nonlinear optics (NLO) suggests that similar compounds could have applications in the development of NLO materials (Hussain et al., 2020).